Cas no 403-99-6 (2,2,2-Trifluoroethyl N-(3-nitrophenyl)carbamate)

2,2,2-Trifluoroethyl N-(3-nitrophenyl)carbamate is a specialized carbamate derivative featuring a trifluoroethyl group and a 3-nitrophenyl moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive carbamate linkage and electron-withdrawing substituents, which enhance its utility as an intermediate in the preparation of more complex molecules. The trifluoroethyl group contributes to increased stability and lipophilicity, while the nitro-substituted aromatic ring offers potential for further functionalization. Its well-defined structure and purity make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or bioactive agents. Proper handling is advised due to its reactivity.
2,2,2-Trifluoroethyl N-(3-nitrophenyl)carbamate structure
403-99-6 structure
Product Name:2,2,2-Trifluoroethyl N-(3-nitrophenyl)carbamate
CAS No:403-99-6
MF:C9H7F3N2O4
MW:264.158092737198
MDL:MFCD01013361
CID:324820
PubChem ID:16226929
Update Time:2025-06-09

2,2,2-Trifluoroethyl N-(3-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(3-nitrophenyl)-, 2,2,2-trifluoroethyl ester (9CI)
    • 2,2,2-TRIFLUOROETHYL 3-NITROPHENYLCARBAMATE
    • 2,2,2-trifluoroethyl N-(3-nitrophenyl)carbamate
    • (3-Nitro-phenyl)-carbamidsaeure-(2,2,2-trifluor-aethylester)
    • 2,2,2-TRIFLUORO-2',4',6'-TRIMETHYLACETOPHENONE
    • 3-nitrophenylcarbamic acid 2,2,2-trifluoroethyl ester
    • C9H7F3N2O4
    • 2,2,2-Trifluoroethyl(3-nitrophenyl)carbamate
    • DTXSID70585354
    • 2,2,2-Trifluoroethyl (3-nitrophenyl)carbamate
    • AKOS009075710
    • CS-0241188
    • Z147652308
    • EN300-23180
    • 403-99-6
    • 2,2,2-Trifluoroethyl N-(3-nitrophenyl)carbamate
    • MDL： MFCD01013361
    • Inchi： 1S/C9H7F3N2O4/c10-9(11,12)5-18-8(15)13-6-2-1-3-7(4-6)14(16)17/h1-4H,5H2,(H,13,15)
    • InChI Key： ZBMIUZDPVYMZAS-UHFFFAOYSA-N
    • SMILES： FC(COC(NC1C=CC=C(C=1)[N+](=O)[O-])=O)(F)F

Computed Properties

  • Exact Mass: 264.03600
  • Monoisotopic Mass: 264.03579120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 84.15000
  • LogP: 3.30180

2,2,2-Trifluoroethyl N-(3-nitrophenyl)carbamate Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,2,2-Trifluoroethyl N-(3-nitrophenyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B589288-25mg
2,2,2-Trifluoroethyl N-(3-nitrophenyl)carbamate
 403-99-6
25mg
 $ 50.00 2022-06-07
TRC
B589288-50mg
2,2,2-Trifluoroethyl N-(3-nitrophenyl)carbamate
 403-99-6
50mg
 $ 95.00 2022-06-07
TRC
B589288-250mg
2,2,2-Trifluoroethyl N-(3-nitrophenyl)carbamate
 403-99-6
250mg
 $ 320.00 2022-06-07
Enamine
EN300-23180-0.05g
2,2,2-trifluoroethyl N-(3-nitrophenyl)carbamate
 403-99-6 95.0%
0.05g
 $66.0 2025-03-21
Enamine
EN300-23180-0.1g
2,2,2-trifluoroethyl N-(3-nitrophenyl)carbamate
 403-99-6 95.0%
0.1g
 $98.0 2025-03-21
Enamine
EN300-23180-0.25g
2,2,2-trifluoroethyl N-(3-nitrophenyl)carbamate
 403-99-6 95.0%
0.25g
 $142.0 2025-03-21
Enamine
EN300-23180-0.5g
2,2,2-trifluoroethyl N-(3-nitrophenyl)carbamate
 403-99-6 95.0%
0.5g
 $271.0 2025-03-21
Enamine
EN300-23180-1.0g
2,2,2-trifluoroethyl N-(3-nitrophenyl)carbamate
 403-99-6 95.0%
1.0g
 $371.0 2025-03-21
Enamine
EN300-23180-2.5g
2,2,2-trifluoroethyl N-(3-nitrophenyl)carbamate
 403-99-6 95.0%
2.5g
 $726.0 2025-03-21
Enamine
EN300-23180-5.0g
2,2,2-trifluoroethyl N-(3-nitrophenyl)carbamate
 403-99-6 95.0%
5.0g
 $1075.0 2025-03-21

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